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Bis-PEG4-NHS ester Bis-PEG4-NHS ester Bis-PEG4-NHS ester is a PEG derivative containing two NHS ester groups. The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules. PEG Linkers may be useful in the development of antibody drug conjugates (ADCs).
Brand Name: Vulcanchem
CAS No.: 1314378-11-4
VCID: VC0521459
InChI: InChI=1S/C20H28N2O12/c23-15-1-2-16(24)21(15)33-19(27)5-7-29-9-11-31-13-14-32-12-10-30-8-6-20(28)34-22-17(25)3-4-18(22)26/h1-14H2
SMILES: C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCOCCC(=O)ON2C(=O)CCC2=O
Molecular Formula: C20H28N2O12
Molecular Weight: 488.45

Bis-PEG4-NHS ester

CAS No.: 1314378-11-4

Cat. No.: VC0521459

Molecular Formula: C20H28N2O12

Molecular Weight: 488.45

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Bis-PEG4-NHS ester - 1314378-11-4

Specification

Description Bis-PEG4-NHS ester is a PEG derivative containing two NHS ester groups. The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules. PEG Linkers may be useful in the development of antibody drug conjugates (ADCs).
CAS No. 1314378-11-4
Molecular Formula C20H28N2O12
Molecular Weight 488.45
IUPAC Name (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]propanoate
Standard InChI InChI=1S/C20H28N2O12/c23-15-1-2-16(24)21(15)33-19(27)5-7-29-9-11-31-13-14-32-12-10-30-8-6-20(28)34-22-17(25)3-4-18(22)26/h1-14H2
Standard InChI Key BQLKLYYHZOLCLV-UHFFFAOYSA-N
SMILES C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCOCCC(=O)ON2C(=O)CCC2=O
Appearance Solid powder

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